647-12-1

Pentadecafluorooctanenitrile

In Stock

• CAS RN:
• 647-12-1

• Formula:
• C8F15N

• InChI:
• InChI=1S/C8F15N/c9-2(10,1-24)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)23

• InChIKey:
• FULLNJNBFUCVES-UHFFFAOYSA-N

• Pentadecafluorooctanenitrile is a useful research compound. Its molecular formula is C8F15N and its molecular weight is 395.07 g/mol. The purity is usually 95%.

4-methyl-N-(naphthalen-2-yl)benzamide

In Stock

• CAS RN:
• 84647-12-1

• Formula:
• C18H15NO

• InChI:
• InChI=1S/C18H15NO/c1-13-6-8-15(9-7-13)18(20)19-17-11-10-14-4-2-3-5-16(14)12-17/h2-12H,1H3,(H,19,20)

• InChIKey:
• JJTISAXDTGNCMY-UHFFFAOYSA-N

• 4-methyl-N-(naphthalen-2-yl)benzamide is a useful research compound. Its molecular formula is C18H15NO and its molecular weight is 261.3 g/mol. The purity is usually 95%.

4,5,6,7-Tetrahydro-2H-benzo[d]imidazole

Usually In Stock

• CAS RN:
• 225647-12-1

• Formula:
• C7H10N2

• InChI:
• InChI=1S/C7H10N2/c1-2-4-7-6(3-1)8-5-9-7/h1-5H2

• InChIKey:
• SQBGGEDIQXHHJE-UHFFFAOYSA-N

• 4,5,6,7-Tetrahydro-2H-benzo[d]imidazole is a useful research compound. Its molecular formula is C7H10N2 and its molecular weight is 122.17 g/mol. The purity is usually 95%.

2-((3-cyano-4-(furan-2-yl)-5,6,7,8-tetrahydroquinolin-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 380647-12-1

• Formula:
• C24H23N3O2S

• InChI:
• InChI=1S/C24H23N3O2S/c1-15-9-10-16(2)20(12-15)26-22(28)14-30-24-18(13-25)23(21-8-5-11-29-21)17-6-3-4-7-19(17)27-24/h5,8-12H,3-4,6-7,14H2,1-2H3,(H,26,28)

• InChIKey:
• HHXYWJDABFOWCZ-UHFFFAOYSA-N

• 2-((3-cyano-4-(furan-2-yl)-5,6,7,8-tetrahydroquinolin-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H23N3O2S and its molecular weight is 417.5g/mol. The purity is usually 95%.

1H-Pyrrole, 1-methyl-2-(1-propen-1-yl)-

• CAS RN:
• 123647-12-1

• Formula:
• C8H11N

• 1H-Pyrrole, 1-methyl-2-(1-propen-1-yl)-, also known as 1H-Pyrrole, 1-methyl-2-(1-propen-1-yl)-, is a useful research compound. Its molecular formula is C8H11N. The purity is usually 95%.

(R)-N-Desethyl Oxybutynin Hydrochloride

In Stock

• CAS RN:
• 181647-12-1

• Formula:
• C20H28ClNO3

• InChI:
• InChI=1S/C20H27NO3.ClH/c1-2-21-15-9-10-16-24-19(22)20(23,17-11-5-3-6-12-17)18-13-7-4-8-14-18;/h3,5-6,11-12,18,21,23H,2,4,7-8,13-16H2,1H3;1H/t20-;/m0./s1

• InChIKey:
• DSWCYTSHCYXHGW-BDQAORGHSA-N

• (R)-N-Desethyl Oxybutynin Hydrochloride, also known as (R)-N-Desethyl Oxybutynin Hydrochloride, is a useful research compound. Its molecular formula is C20H28ClNO3 and its molecular weight is 365.898. The purity is usually 95%.